Cas no 1805608-68-7 (Methyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-acetate)

• Product Name: Methyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-acetate
• CAS No: 1805608-68-7
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4887322
• Update Time: 2025-09-26

Methyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-acetate

• Inchi： 1S/C10H11F2NO4/c1-16-8(15)4-5-9(17-2)7(14)3-6(13-5)10(11)12/h3,10H,4H2,1-2H3,(H,13,14)
• InChI Key： HFYJVRFINIFUFZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=C(CC(=O)OC)N1)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: 0.7
• Topological Polar Surface Area: 64.599

Additional information on Methyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-acetate

Methyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-acetate

Methyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-acetate (CAS No. 1805608-68-7) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure features a pyridine ring substituted with multiple functional groups, including a difluoromethyl group, a hydroxyl group, a methoxy group, and an acetate ester moiety. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of Methyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-acetate involves a series of intricate multi-step reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methodologies and asymmetric synthesis have enabled researchers to optimize the production process, making this compound more accessible for large-scale applications. For instance, the use of transition metal catalysts has significantly improved the efficiency of key steps such as cross-coupling reactions and oxidation processes.

One of the most notable applications of this compound is in the development of advanced materials with tailored electronic properties. The presence of electron-withdrawing groups like the difluoromethyl and methoxy substituents enhances the compound's ability to act as an electron acceptor, making it a promising candidate for use in organic electronics. Recent studies have demonstrated its potential as a component in high-performance organic photovoltaic devices (OPVs), where it can serve as an electron transport layer or an active material in donor-acceptor blends.

In addition to its role in materials science, Methyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-acetate has shown promise in medicinal chemistry. Its ability to modulate cellular signaling pathways makes it a valuable lead compound for drug discovery efforts targeting various diseases, including cancer and inflammatory disorders. Researchers have reported that this compound exhibits selective inhibitory activity against specific kinases involved in tumor progression, suggesting its potential as a therapeutic agent.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, there is growing interest in understanding the biodegradation pathways and ecological effects of Methyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-acetate. Preliminary studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in aquatic ecosystems. However, further investigations are required to assess its long-term effects on soil microbiota and food chains.

From a synthetic perspective, the development of scalable and eco-friendly synthesis routes remains a critical focus for researchers working with Methyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-acetate. The integration of continuous flow chemistry and green solvents has emerged as a viable strategy to reduce waste generation and energy consumption during production. These advancements not only enhance the economic viability of the compound but also align with global sustainability goals.

In conclusion, Methyl 6-(difluoromethyl)-4-hydroxy-3-methoxypyridine-2-acetate (CAS No. 1805608-68-7) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern technologies and therapies.